Cas no 1797188-51-2 (2-(benzimidazol-1-yl)-N-(4-oxo-5,6,7,8-tetrahydro-[1,3]thiazolo[5,4-c]azepin-2-yl)acetamide)

• Product Name: 2-(benzimidazol-1-yl)-N-(4-oxo-5,6,7,8-tetrahydro-[1,3]thiazolo[5,4-c]azepin-2-yl)acetamide
• CAS No: 1797188-51-2
• MF: C₁₆H₁₅N₅O₂S
• MW: 341.387601137161
• CID: 5371363
• Update Time: 2025-06-22

2-(benzimidazol-1-yl)-N-(4-oxo-5,6,7,8-tetrahydro-[1,3]thiazolo[5,4-c]azepin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzimidazol-1-yl)-N-(4-oxo-5,6,7,8-tetrahydro-[1,3]thiazolo[5,4-c]azepin-2-yl)acetamide

• Inchi： 1S/C16H15N5O2S/c22-13(8-21-9-18-10-4-1-2-6-12(10)21)20-16-19-11-5-3-7-17-15(23)14(11)24-16/h1-2,4,6,9H,3,5,7-8H2,(H,17,23)(H,19,20,22)
• InChI Key： TXSPUWUDCWOYON-UHFFFAOYSA-N
• SMILES： C(NC1=NC2CCCNC(=O)C=2S1)(=O)CN1C=NC2=CC=CC=C21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(benzimidazol-1-yl)-N-(4-oxo-5,6,7,8-tetrahydro-[1,3]thiazolo[5,4-c]azepin-2-yl)acetamide

Compound CAS No. 1797188-51-2: A Comprehensive Overview

Compound CAS No. 1797188-51-2, also known as 2-(benzimidazol-1-yl)-N-(4-oxo-5,6,7,8-tetrahydro-[1,3]thiazolo[5,4-c]azepin-2-yl)acetamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and materials science.

The benzimidazole moiety in the molecule is a well-known heterocyclic structure with two nitrogen atoms in the ring. This functional group is often associated with antioxidant properties and has been extensively studied in medicinal chemistry for its role in combating oxidative stress-related diseases. Recent studies have highlighted the potential of benzimidazole derivatives as inhibitors of key enzymes involved in neurodegenerative disorders such as Alzheimer's disease.

The thiazoloazepine ring system within the compound adds another layer of complexity and functionality. Thiazoloazepines are known for their versatility in forming hydrogen bonds and their ability to interact with biological targets such as G-protein coupled receptors (GPCRs). This makes them valuable candidates in the development of novel therapeutics targeting central nervous system disorders.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(benzimidazol-1-yl)-N-(4-oxo-5,6,7,8-tetrahydro-[1,3]thiazolo[5,4-c]azepin-2-yl)acetamide through multi-component reactions and microwave-assisted techniques. These methods not only improve yield but also reduce reaction time, making large-scale production more feasible.

In terms of pharmacokinetics, this compound exhibits favorable properties such as good solubility and moderate permeability, which are critical for drug absorption and bioavailability. Preclinical studies have shown that it demonstrates selective activity against certain cancer cell lines, suggesting its potential as an anticancer agent.

Moreover, the integration of benzimidazole and thiazoloazepine moieties into a single molecule creates a unique pharmacophore capable of interacting with multiple biological targets. This multi-target approach is a promising strategy in modern drug design to address complex diseases that involve multiple pathways.

Recent research has also explored the use of this compound in nanotechnology applications. Its ability to form self-assembled monolayers on surfaces makes it a candidate for advanced materials used in sensors and electronic devices.

In conclusion, compound CAS No. 1797188-51-2 represents a cutting-edge advancement in organic synthesis with diverse applications across medicine and materials science. Its structural complexity and functional versatility make it a subject of ongoing research interest.